Cas no 81-77-6 (Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone)

Pigment blue 60
Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone structure
81-77-6 structure
Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone
81-77-6
C28H14N2O4
442.421766757965
MFCD00046964
34258
87571782

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Properties

Names and Identifiers

    • Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
    • 6,15-dihydronaphtho[1,2-a:12-h]phenazin-5,9,14,18-tetrone
    • Indanthrone
    • Vat Blue 4
    • pigment blue 60
    • Indanthrone (Water soluble)
    • 6,15-Dihydroanthrazine-5,9,14,18-Tetrone
    • anthraquinone blue
    • Blue 60
    • blueo
    • c.i.1106
    • e130
    • foodblue4
    • indanthrene
    • l-blau1
    • ponsolrp
    • vat
    • vatblueo
    • vatblueod
    • 6,15-Dihydro-5,9,14,18-anthrazinetetrone
    • C.I. 69800
    • C.I. Pigment Blue 60
    • Vat blue 4
    • Medium Blue
    • Indanthren Blue
    • Indanthrene Blue
    • Lutetia Fast Blue RS
    • Caledon Blue RN
    • Ponsol RP
    • Ponsol Blue GZ
    • C.I. Vat Blue 4
    • Ponsol Blue RCL
    • Polymon Blue 3R
    • Paradone Blue RS
    • Graphtol Blue RL
    • Tinon Blue RS
    • Ponsol Blue RPC
    • Celliton Blue RN
    • Vynamon Blue 3R
    • Tinon Blue RSN
    • Fenan Blue RSN
    • Caledon Blue XRN
    • Blue O
    • Navinon Blue RSN
    • Calcoloid Blue RS
    • Benzadone Blue RS
    • Vat Fast Blue R
    • Vat Blue O
    • Versal Blue GGS
    • 6,15-Dihydro-5,9,14,18-anthrazinetetrone (ACI)
    • Indanthrene (6CI)
    • A 3R-K
    • A 3RN
    • Anthraquinone Deep Blue
    • Atic Vat Blue XRN
    • Blue A 3R-K
    • Blue anthraquinone
    • Blue anthraquinone pigment
    • Blue anthrone
    • Blue L 6385
    • Blue L 6470
    • Blue L 6495F
    • C.I. Food Blue 4
    • Caledon Brilliant Blue RN
    • Caledon Paper Blue RN
    • Caledon Printing Blue RN
    • Caledon Printing Blue XRN
    • Carbanthrene Blue 2R
    • Carbanthrene Blue RS
    • Carbanthrene Blue RSP
    • Cibanone Blue FRS
    • Cibanone Blue FRSN
    • Cibanone Blue RS
    • Cibanone Blue RS-PT 9860
    • Cibanone Blue RSJ
    • Cibanone Brilliant Blue FR
    • Cromophtal Blue A 3R
    • DCC Blue A 3R
    • DM Light Blue KT
    • DM Light Blue KT Crude
    • DTXSID2026280
    • Fastogen Super Blue 6070S
    • Fastogen Super Blue 6075
    • Fastogen Super Blue 6101
    • Fenanthren Blue RS
    • Food Blue 4
    • Fuji AS Blue
    • Fuji AS Blue 65
    • +Expand
    • MFCD00046964
    • UHOKSCJSTAHBSO-UHFFFAOYSA-N
    • 1S/C28H14N2O4/c31-25-13-5-1-3-7-15(13)27(33)21-17(25)9-11-19-23(21)29-20-12-10-18-22(24(20)30-19)28(34)16-8-4-2-6-14(16)26(18)32/h1-12,29-30H
    • O=C1C2C=CC3=C(C=2C(=O)C2C1=CC=CC=2)NC1C=CC2=C(C=1N3)C(=O)C1C(=CC=CC=1)C2=O

Computed Properties

  • 442.09500
  • 2
  • 6
  • 0
  • 34
  • 857
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.9
  • 28
  • 0
  • 92.3

Experimental Properties

  • 4.14060
  • 99.86000
  • 4934
  • 1.5800 (estimate)
  • <0.1 g/100 mL at 21 ºC
  • 740.2°C at 760 mmHg
  • 470-500 ºC
  • Dark blue powder
  • Incompatible with strong oxidizing agents.
  • Insoluble in water, acetic acid, ethanol, pyridine, xylene, toluene, slightly soluble in chloroform (heat), o-chlorophenol, quinoline. It is brown in concentrated sulfuric acid and produces blue precipitate after dilution. It is blue in the basic solution of sodium hydrosulfite and red blue in the acidic solution.
  • 69800
  • 1.3228 (rough estimate)

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Security Information

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Customs Data

  • 3204170000
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008LZA-25g
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 99%
25g
$18.00 2024-04-21
A2B Chem LLC
AE00934-25g
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 99%
25g
$17.00 2024-04-19
Aaron
AR008M7M-5g
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 99%
5g
$5.00
abcr
AB137150-25 g
Indanthrone, 97%; .
81-77-6 97%
25 g
€88.80 2023-07-20
Alichem
A019146447-500g
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 95%
500g
$394.90 2023-09-01
Ambeed
A490548-5g
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 99%
5g
$8.0 2024-07-24
Chemenu
CM140750-500g
Dinaphtho[2,3-a2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 95%
500g
$336 2024-07-23
eNovation Chemicals LLC
D761208-100g
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 97.0%
100g
$280 2022-05-25
TRC
D480363-500mg
Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
81-77-6
500mg
$64.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I157664-25G
Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone
81-77-6 95%
25g
¥246.90 2023-09-02

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone Solvents: Water ;  24 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium hydroxide ,  Sodium dithionite Solvents: Water ;  rt → 60 °C; 30 min, 60 °C
Reference
Indanthrone dye revisited after sixty years
Kotwica, Kamil; et al, Chemical Communications (Cambridge, 2014, 50(78), 11543-11546

Synthetic Circuit 2

Reaction Conditions
Reference
Manufacture of indanthrene by cyclodimerization of 2-aminoanthraquinone
, Romania, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone ;  30 min, 200 °C
Reference
Pigmentation of Boc-indanthrone in Organic Solvent/Photopolymer through a Thermal Process
Liu, Tang-Hao; et al, Industrial & Engineering Chemistry Research, 2010, 49(2), 541-547

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Raw materials

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Preparation Products

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Suppliers

Hubei XinHongli Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:81-77-6)
ZHU YU WEI
15172537016
1018283355@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:81-77-6)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI PU KE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:81-77-6)
HE JING LI
18027310741
SKY20045@163.COM
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:81-77-6)
A LA DING
anhua.mao@aladdin-e.com

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Related Literature

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